Cas no 622372-89-8 (METHANONE, (2-BROMO-3-PYRIDINYL)(2-CHLOROPHENYL)-)

METHANONE, (2-BROMO-3-PYRIDINYL)(2-CHLOROPHENYL)- structure
622372-89-8 structure
Product Name:METHANONE, (2-BROMO-3-PYRIDINYL)(2-CHLOROPHENYL)-
CAS No:622372-89-8
MF:C12H7BrClNO
MW:296.547081232071
CID:3469193
PubChem ID:85882881
Update Time:2025-04-21

METHANONE, (2-BROMO-3-PYRIDINYL)(2-CHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • METHANONE, (2-BROMO-3-PYRIDINYL)(2-CHLOROPHENYL)-
    • (2-bromopyridin-3-yl)-(2-chlorophenyl)methanone
    • (2-bromo-pyridin-3-yl)-(2-chloro-phenyl)-methanone
    • SCHEMBL2901555
    • (2-Bromo-3-pyridinyl)(2-chlorophenyl)methanone
    • TWJIMGNLEFJLDH-UHFFFAOYSA-N
    • 622372-89-8
    • DB-200093
    • (2-Bromopyridin-3-yl)-(2-chlorophenyl)-methanone
    • Inchi: 1S/C12H7BrClNO/c13-12-9(5-3-7-15-12)11(16)8-4-1-2-6-10(8)14/h1-7H
    • InChI Key: TWJIMGNLEFJLDH-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CN=C1Br)(C1=CC=CC=C1Cl)=O

Computed Properties

  • Exact Mass: 294.93995Da
  • Monoisotopic Mass: 294.93995Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 30Ų
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